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Compound of Interest

Compound Name: 2-Chloro-6-methoxybenzaldehyde

Cat. No.: B1589374 Get Quote

2-Chloro-6-methoxybenzaldehyde is an aromatic aldehyde whose utility in modern synthetic

chemistry is significant. Its substituted benzene ring, featuring both a chloro and a methoxy

group, provides a versatile scaffold for building more complex molecular architectures.[1] In the

pharmaceutical and agrochemical sectors, it serves as a critical intermediate, a foundational

piece in the synthesis of novel therapeutic agents, particularly anti-inflammatory and analgesic

compounds, as well as dyes and other fine chemicals.[1] The reactivity endowed by its

functional groups makes it a valuable precursor for creating biologically active molecules.[1]

However, the very reactivity that makes this compound a valuable synthetic building block also

necessitates a thorough understanding of its potential hazards. This guide provides a

comprehensive overview of the safety and handling precautions for 2-Chloro-6-
methoxybenzaldehyde, grounded in established safety data and protocols. It is designed to

empower researchers to work confidently and safely, mitigating risks while harnessing the

compound's full synthetic potential.

Hazard Identification and Risk Profile
Understanding the specific hazards associated with a chemical is the cornerstone of laboratory

safety. 2-Chloro-6-methoxybenzaldehyde is classified as hazardous under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary risks are

associated with irritation and acute toxicity if ingested.

GHS Hazard Classification
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The compound is consistently identified with the following hazard statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

H302: Harmful if swallowed.[3][5]

These classifications are represented by the GHS07 pictogram, an exclamation mark, which

signals that the substance may cause less severe health effects but still requires careful

handling.[4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data sourced from PubChem and various supplier Safety Data Sheets.[3][4]

The causality behind these classifications lies in the chemical's ability to interact with biological

tissues. As an aldehyde, it can react with proteins and other biomolecules, leading to the

observed irritant effects on the skin, eyes, and respiratory tract upon direct contact or

inhalation.

Exposure Control and Personal Protective
Equipment (PPE)
A self-validating safety protocol relies on a multi-layered approach to exposure control,

combining engineering controls with rigorous PPE protocols.
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Engineering Controls: The First Line of Defense
The primary engineering control for handling 2-Chloro-6-methoxybenzaldehyde, which is a

solid that can form dust, is to ensure adequate ventilation.[6][7]

Fume Hood: All weighing and handling of the solid compound should be performed within a

certified chemical fume hood.[2] This contains any dust or vapors, preventing inhalation.

Ventilation Systems: The laboratory should be equipped with a general ventilation system

that ensures a sufficient number of air changes per hour, preventing the accumulation of

airborne contaminants.[6]

Emergency Equipment: Eyewash stations and safety showers must be readily accessible

and in close proximity to the workstation where the chemical is handled.[6]

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of PPE must be based on a thorough risk assessment of the procedures being

performed. The following are mandatory when handling 2-Chloro-6-methoxybenzaldehyde:

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 standards.[8] A face shield may be required for

procedures with a high risk of splashing.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[4][7] Nitrile gloves are a common

choice, but it is crucial to check the manufacturer's permeation and breakthrough time

data for the specific glove material. Always inspect gloves for damage before use and

employ proper removal techniques to avoid skin contact.

Lab Coat/Protective Clothing: A lab coat is mandatory. For larger quantities or tasks with a

higher risk of exposure, chemical-resistant clothing or an apron may be necessary to

prevent skin exposure.[2][4]
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Respiratory Protection: While engineering controls should be the primary method of

respiratory protection, a NIOSH-approved respirator (such as a dust mask type N95 for

solids) may be required if dusts are generated and ventilation is inadequate.

The following workflow diagram illustrates the mandatory sequence for donning and doffing

PPE to prevent cross-contamination.

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Respirator
(if required)

3. Goggles/
Face Shield 4. Gloves

1. Gloves 2. Goggles/
Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Safe Handling, Storage, and Emergency Protocols
Protocol for Safe Handling
Adherence to a strict handling protocol is non-negotiable.

Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE and emergency equipment are available.

Work Area: Conduct all work in a designated area, preferably within a fume hood, to

minimize contamination.[2]

Dispensing: Avoid generating dust when handling the solid.[7] Use non-sparking tools.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

lab, even if gloves were worn.[2][6] Do not eat, drink, or smoke in the work area.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1589374?utm_src=pdf-body-img
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.chemicalbook.com/msds/2-chloro-6-methoxy-benzaldehyde.htm
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12866&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/591-31-1-A0239002-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contamination: If clothing becomes contaminated, remove it immediately and wash it before

reuse.[4]

Storage Requirements
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

situations.

Container: Store in the original, tightly closed container.[2][6]

Location: Keep in a cool, dry, and well-ventilated area.[2][7]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong bases.[6][8]

Conditions to Avoid: Keep away from heat, direct sunlight, and sources of ignition.[2]

Emergency Response Protocols
Rapid and correct response during an emergency can significantly reduce the severity of an

incident.

3.3.1 First-Aid Measures

Inhalation: Immediately remove the individual to fresh air and keep them at rest in a position

comfortable for breathing.[2][4] If the person feels unwell or breathing is difficult, seek

medical attention.[2][7]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin with

plenty of soap and water for at least 15 minutes.[2][4] If skin irritation occurs, get medical

advice.[2]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[6] Remove contact lenses if present and easy to do.[2] If eye irritation

persists, consult an ophthalmologist.[2][4]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[7] Never give anything by

mouth to an unconscious person.[7] Call a poison center or doctor immediately.[7]
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3.3.2 Accidental Release (Spill) Response

The following diagram outlines the logical workflow for responding to a spill.

Spill Occurs

Evacuate immediate area
Alert others

Assess spill size
and risk

Small Spill
(Manageable by lab personnel)

Small

Large Spill
(Requires emergency response team)

Large

Don appropriate PPE

Report incident

Contain spill with
inert absorbent

(sand, vermiculite)

Sweep up and place
in sealed container

for disposal

Decontaminate area
and equipment
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Caption: Chemical Spill Response Workflow.

3.3.3 Fire-Fighting Measures

Extinguishing Media: Use dry chemical powder, carbon dioxide, or water spray.[2] Do not use

a full water jet.[2]

Specific Hazards: Combustion can produce toxic and irritating fumes, including carbon

monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[2][6][10]

Protective Actions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][6]

Physicochemical and Toxicological Data
A summary of key data provides at-a-glance information for risk assessment.

Physical and Chemical Properties
Property Value

CAS Number 29866-54-4[3]

Molecular Formula C₈H₇ClO₂[3][5]

Molecular Weight 170.59 g/mol [3][5]

Appearance Beige solid[1]

Storage Temperature 0-8 °C[1]

Toxicological Data
Endpoint Species Value Reference

LD50 Oral Rat 3,300 mg/kg
OECD Test Guideline

401[2]

LD50 Dermal Rabbit > 5,010 mg/kg [2]
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The LD50 (Lethal Dose, 50%) data indicate moderate acute toxicity if swallowed and low

toxicity via skin contact. However, the primary hazards remain its irritant properties.[2]

Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[8]

Conditions to Avoid: High temperatures, heat, and sources of ignition.[2][6]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][8]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

oxides and hydrogen chloride gas.[6][10]

Conclusion
2-Chloro-6-methoxybenzaldehyde is an indispensable tool in the arsenal of the modern

synthetic chemist. Its potential for building complex, biologically active molecules is clear.

However, realizing this potential requires an unwavering commitment to safety. By

understanding its hazard profile, implementing robust engineering controls, adhering to strict

PPE and handling protocols, and being prepared for emergencies, researchers can mitigate

the risks effectively. This guide serves as a technical framework to ensure that scientific

discovery and personal safety proceed hand-in-hand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds021003
https://www.fishersci.com/store/msds?partNumber=AAA12866&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-6-methoxy-benzaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AC164160050&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/591-31-1-A0239002-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_947294821_2-ChloroBenzaldehyde-CASNO-89-98-5-MSDS.pdf
https://www.benchchem.com/product/b1589374#2-chloro-6-methoxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1589374#2-chloro-6-methoxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1589374#2-chloro-6-methoxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1589374#2-chloro-6-methoxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

